N-(3-morpholinopropyl)-4-(phenylsulfonyl)-2-(p-tolyl)oxazol-5-amine

• IUPAC Name: 4-(benzenesulfonyl)-2-(4-methylphenyl)-N-(3-morpholin-4-ylpropyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C23H27N3O4S/c1-18-8-10-19(11-9-18)21-25-23(31(27,28)20-6-3-2-4-7-20)22(30-21)24-12-5-13-26-14-16-29-17-15-26/h2-4,6-11,24H,5,12-17H2,1H3
• InChI Key: KQDRXRRFPHHKPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)NCCCN3CCOCC3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C23H27N3O4S
• Molecular Weight: 441.5 g/mol

Description

N-(3-morpholinopropyl)-4-(phenylsulfonyl)-2-(p-tolyl)oxazol-5-amine, also known as MPOPTO, is a chemical compound that has been extensively studied in scientific research. This compound has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Synthesis and Chemical Properties

N-(3-morpholinopropyl)-4-(phenylsulfonyl)-2-(p-tolyl)oxazol-5-amine is a compound involved in the synthesis of various heterocyclic compounds. For instance, it plays a role in the synthesis of stereodefined C-substituted morpholines and piperazines, demonstrating high levels of regio- and diastereoselectivity in its reactions (Matlock et al., 2015). Additionally, its derivatives, such as indazole derivatives, have been synthesized and characterized, showing potential in the development of substances with significant inhibition of cancer cell proliferation (Lu et al., 2020).

Biological and Medicinal Applications

The compound's derivatives are explored for their potential in therapeutic applications. For instance, new heterocyclic compounds containing the 4-(phenylsulfonyl)phenyl moiety have been synthesized and their cytotoxicity assessed, which could indicate their potential in developing new therapeutic agents (Apostol et al., 2019). Moreover, derivatives of this compound, such as 4-(phenylsulfonyl) morpholine, have been investigated for their antimicrobial activity against multidrug-resistant strains, showing promise in combating antibiotic-resistant infections (Oliveira et al., 2015).

Structural and Computational Analysis

The compound and its derivatives have been subject to extensive structural analysis. For instance, the synthesis, characterization, and biological activity assessment of 3-amino-4-morpholino-N-[2-(trifluoromethoxy)phenyl]-1H-indazole-1-carboxamide, a derivative of the compound, involved detailed crystallographic and computational analysis, demonstrating its potential in cancer treatment (Lu et al., 2017).